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Compound of Interest

Compound Name: Oleanonic Acid

Cat. No.: B1662496

An In-depth Technical Guide to the Physical and Chemical Properties of Oleanolic Acid

Introduction

Oleanolic acid (OA) is a naturally occurring pentacyclic triterpenoid ubiquitously found in the
plant kingdom, including in many medicinal plants and food sources like olives.[1][2] It exists as
a free acid or as an aglycone for triterpenoid saponins.[1][3] Alongside its common isomer,
ursolic acid, oleanolic acid has garnered significant attention from the scientific community for
its diverse pharmacological activities, which include hepatoprotective, anti-inflammatory,
antioxidant, anti-tumor, and antiviral properties.[1][4][5] This technical guide provides a
comprehensive overview of the core physical and chemical properties of oleanolic acid,
intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

Oleanolic acid is structurally classified as a pentacyclic triterpenoid derived from the lupane
biosynthesis pathway.[2][3] Its structure features a hydroxyl group at the C-3 position, a
carboxylic acid at the C-28 position, and a double bond between C-12 and C-13.[6] This stable
molecular framework can withstand harsh conditions, such as boiling in hydrochloric acid.[6]

Table 1: General and Chemical Identification of Oleanolic Acid
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Property Value Source(s)

(4aS,6aR,6aS,6bR,8aR,10S,
12aR,14bS)-10-hydroxy-
2,2,6a,6b,9,9,12a-
heptamethyl-

IUPAC Name [7]
1,3,4,5,6,6a,7,8,8a,10,11,12,
13,14b-
tetradecahydropicene-4a-

carboxylic acid

CAS Number 508-02-1 [71[8][9][10]
Molecular Formula C30H4s803 [L1107181191
Molecular Weight 456.7 g/mol [41718191

Oleanic acid, Caryophyllin,
Synonyms Astrantiagenin C, [71[81111]
Virgaureagenin B

| Chemical Class | Pentacyclic Triterpenoid, Hydroxy Monocarboxylic Acid |[3][7] |

Physicochemical Properties

Oleanolic acid appears as a fine, crystalline solid.[4][10] Its hydrophobic nature and low water
solubility are critical factors influencing its bioavailability and extraction methods.[4][12]

Table 2: Core Physical Properties of Oleanolic Acid
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] ] >300 °C; typically 306-313
Melting Point [2][4][7][8][13]
°C, 310 °C (decomposes)

Boiling Point 553-554 °C at 760 mmHg [4]
) Solid, powder, fine needles

Physical Form [71[10]
from alcohol

Color Light yellow [8]
2.52 (at 25°C) / 4.74 (strongest

pKa . [8][10]
acidic)

Density 1.10 g/cm3 (Solid) [13]

| Optical Rotation [a]D2° | +83.3° (¢ = 0.6 in chloroform) [[8][10] |

Solubility

Oleanolic acid is characterized by its poor solubility in aqueous solutions, a factor that limits its
oral bioavailability.[4][12] It is, however, soluble in various organic solvents, which are
commonly used for its extraction from plant materials.[4][11][14]

Table 3: Solubility of Oleanolic Acid in Various Solvents
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Solvent Solubility Value Conditions Source(s)
1.748 pgl/L 1 0.00082
Water - [4][15]
g/L | ~0.02 pg/mL
Ethanol ~5 mg/mL - [11]
Methanol Soluble in 235 parts - [10]
DMSO ~3 mg/mL - [11]
Dimethylformamide
~30 mg/mL - [11]
(DMF)
Acetone Soluble in 180 parts - [10]
Chloroform Soluble in 118 parts - [10]
Diethyl Ether Soluble in 65 parts - [10]

| DMF:PBS (pH 7.2) (1:2) | ~0.3 mg/mL | Aqueous buffer |[11] |

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and structural elucidation of
oleanolic acid.

Table 4: Key Spectroscopic Data for Oleanolic Acid
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Technique

IH-NMR

Key Signals | Peaks

0 5.49 ppm (1H, s, H-12
olefinic proton); & 3.47 ppm
(1H, t, J=8.0 Hz, H-3);
Multiple signals for tertiary
methyl groups between &
0.75 and 1.12 ppm.

Source(s)

[4]1[16]

BBC-NMR

0 181.4 ppm (C-28, carboxyl);
0 146.1 ppm (C-13, olefinic); &
123.8 ppm (C-12, olefinic); &
79.4 ppm (C-3, oxygenated
carbon).

[4117]

Mass Spectrometry (EIMS)

m/z 456 [M]* (molecular ion);
m/z 248 (base peak, retro-

Diels-Alder fragment); m/z 203.

[16]

| Infrared (IR) (KBr) | 3500 cm~1 (O-H stretch); 2950, 2850 cm~* (C-H stretch); 1715 cm~* (C=0
stretch of carboxylic acid). |[16] |

Experimental Protocols
Extraction and Isolation from Plant Material

This protocol describes a general workflow for the extraction and purification of oleanolic acid

from a plant source, such as cloves (Syzygium aromaticum).[16]

Methodology:

o Extraction: The dried plant material (e.g., 1.5 kg of whole cloves) is sequentially and

exhaustively extracted with solvents of increasing polarity. A common sequence is hexane

followed by ethyl acetate.[16] The solvent is removed from each extract in vacuo to yield the

crude extracts.

» Chromatographic Separation: The ethyl acetate extract, which is rich in triterpenoids, is

subjected to column chromatography over silica gel (e.g., 60-120 mesh).
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o Elution: The column is eluted with a gradient of solvents, typically a mixture of hexane and
ethyl acetate with increasing polarity (e.g., starting from 8:2 hexane:ethyl acetate).[16]

e Fraction Collection & Analysis: Fractions are collected and analyzed by Thin Layer
Chromatography (TLC) to identify those containing oleanolic acid.

 Purification and Confirmation: Fractions containing the pure compound are combined, and
the solvent is evaporated. The structure of the isolated oleanolic acid is then confirmed using
spectroscopic methods (NMR, Mass Spectrometry).[16]

Dried Plant Material Solvent Extraction > Crude Ethyl Acetate Silica Gel Column q q pure fractions m /e
(e.g., Cloves) (Hexane, then Ethyl Acetate) Extract Chromatography el FEEES TUSATEED (RUE ClERE EAEH

Click to download full resolution via product page

Caption: A generalized workflow for the extraction and isolation of oleanolic acid.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

The melting point of oleanolic acid is often determined using DSC, which measures the heat
flow associated with thermal transitions.

Methodology:

o Sample Preparation: A small, accurately weighed sample of pure oleanolic acid is placed into
a sealed aluminum capsule.[4]

e Instrument Calibration: The instrument is calibrated using a standard with a known melting
point and heat of fusion, such as Indium (Tm = 156.6 °C).[4]

e Thermal Scan: The sample is subjected to a controlled temperature program. For oleanolic
acid, a typical program would be a ramp from 60 °C to 320 °C at a heating rate of 40 °C/min.

[4]

» Data Analysis: The melting point is identified as the onset or peak of the endothermic event
on the resulting thermogram. For oleanolic acid, a single endothermic peak is observed
around 309-310 °C.[4]
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Solubility Measurement by HPLC

The solubility of oleanolic acid in various solvents can be quantified using High-Performance
Liquid Chromatography (HPLC).

Methodology:

o Sample Preparation: An excess amount of oleanolic acid is added to a known volume of the
solvent in a vial. The mixture is shaken in a constant temperature bath until equilibrium is
reached.

« Filtration: The supernatant is filtered through a membrane filter (e.g., 0.45 um PVDF) to
remove any undissolved solid.[12]

o HPLC Analysis: The filtered solution is then analyzed by a calibrated HPLC system.
o Column: C18 column (e.g., Sepax HP-C18, 5 um, 4.6 mm x 150 mm).[14]
o Mobile Phase: A mixture such as Methanol:Water:Phosphoric Acid (95:5:0.01 v/viv).[14]
o Detection: UV detector set at 210 nm.[14]

e Quantification: The concentration of oleanolic acid in the solvent is determined by comparing
its peak area to a standard calibration curve.

Biosynthesis and Biological Relationships

Oleanolic acid is biosynthesized in plants from the precursor squalene. This pathway involves
cyclization to form B-amyrin, followed by a series of oxidations at the C-28 position catalyzed
by cytochrome P450 enzymes to form the final carboxylic acid.[2]
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Caption: Simplified biosynthetic pathway of oleanolic acid from mevalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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